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Compound of Interest

DBCO-Dextran sulfate (MW
40000)

cat. No.: B15555992

Compound Name:

Essential Safety and Handling Guide for DBCO-
Dextran Sulfate (MW 40,000)

This guide provides crucial safety and logistical information for the handling and disposal of
DBCO-Dextran sulfate (MW 40,000). The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals by outlining necessary
personal protective equipment (PPE), operational protocols, and waste disposal plans.

Personal Protective Equipment (PPE)

When handling DBCO-Dextran sulfate, it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The required PPE is summarized
in the table below.
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Protection Type

Specific Recommendation

Standard/Specification

Eye Protection

Chemical safety goggles or a
face shield.[1][2][3][4]

OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[2]4]

Hand Protection

Chemical-resistant, impervious
gloves. Nitrile rubber gloves

are recommended.[1][2][3]

Minimum layer thickness of
0.11mm.[1][2]

Body Protection

A lab coat and closed-toe
shoes are mandatory.[3] For
larger quantities or when there
is a risk of significant contact,
impervious protective clothing
should be worn.[1][2]

N/A

Respiratory Protection

For handling powders and
creating solutions, work in a
chemical fume hood.[3][5] If a
fume hood is not available or if
there is a risk of dust
formation, use a NIOSH-
approved N95 (US) or P1
(EN2143) dust mask.[1] For
significant aerosol generation,
a full-face respirator may be

necessary.[6]

OSHA 29CFR 1910.134 or
European Standard EN 149.[1]

[2]

Handling and Operational Plan

Adherence to proper handling procedures is critical to prevent contamination and accidental

exposure.

2.1. Engineering Controls

¢ Always handle DBCO-Dextran sulfate in a well-ventilated area.[3][7]
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e A chemical fume hood is highly recommended, especially when handling the solid powder or
preparing solutions, to minimize inhalation exposure.[3][5]

2.2. Procedural Steps for Handling

» Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the
workspace by clearing it of any unnecessary items and ensuring easy access to waste
disposal containers.

» Weighing: When weighing the solid DBCO-Dextran sulfate, perform the task within a
chemical fume hood or a designated containment area to prevent the dispersion of dust.[3]

e Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

e General Practices:

[¢]

Avoid contact with skin and eyes.[6]

[¢]

Do not breathe in dust or aerosols.[3][6]

[e]

Wash hands thoroughly after handling the compound.[1][2][3]

o

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[3]

[7]

Disposal Plan
Proper disposal of DBCO-Dextran sulfate and any contaminated materials is essential to
protect the environment and comply with regulations.

3.1. Waste Segregation and Collection

e Solid Waste: Collect unused or expired solid DBCO-Dextran sulfate in a clearly labeled,
sealed container.[8] The container should be marked with the full chemical name.

 Liquid Waste: Solutions of DBCO-Dextran sulfate should be collected in a designated,
labeled container for non-halogenated chemical waste. Do not mix with aqueous waste
streams.[8]
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» Contaminated Labware: Dispose of items such as pipette tips, tubes, and weighing paper

that have come into direct contact with the compound in a designated solid chemical waste

container.[8]

3.2. Disposal Procedure

» Containment: Ensure all waste containers are securely sealed.

o Storage: Store sealed waste containers in a designated, well-ventilated chemical waste

storage area, away from incompatible materials.[8]

» Professional Disposal: Arrange for the disposal of the chemical waste through a licensed

professional waste disposal service.[8] Do not discharge the material into drains or the

environment.[1][2]

Emergency Procedures

In the event of an accidental exposure, follow these first-aid measures immediately.

Exposure Route

First-Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate
medical attention.[1][2][3][6]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing.[3][6] Get

medical attention if irritation occurs.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, making sure to lift the upper
and lower eyelids.[1][2][3] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2][3][6]
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Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling DBCO-Dextran sulfate in a
laboratory setting.
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Caption: Workflow for handling DBCO-Dextran sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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